Cas no 681838-49-3 (<br>(9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id)

• Product Name: <br>(9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id
• CAS No: 681838-49-3
• MF: C₁₁H₁₀N₄O₂S
• MW: 262.287700176239
• CID: 3079066
• Update Time: 2025-10-28

<br>(9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id Chemical and Physical Properties

Names and Identifiers

• <br>(9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id

• Inchi： 1S/C11H10N4O2S/c1-14-7-4-2-3-5-8(7)15-10(14)12-13-11(15)18-6-9(16)17/h2-5H,6H2,1H3,(H,16,17)
• InChI Key： HPDRIBLMKYOXSW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C2N(C)C3C=CC=CC=3N21

<br>(9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on <br>(9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic ac id

(9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 681838-49-3, specifically (9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its benzo[4,5]imidazo[2,1-c][1,2,4]triazole core, has garnered attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of novel heterocyclic compounds. These molecules often exhibit unique biological activities that make them valuable candidates for therapeutic development. The structure of (9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid is particularly noteworthy due to its complex fused ring system, which includes a benzoimidazole moiety linked to a triazolothiazole scaffold. This arrangement confers upon the compound a high degree of structural rigidity and functional diversity.

The sulfanyl group at the 3-position of the triazolothiazole ring is a key feature that contributes to the compound's reactivity and potential biological interactions. Sulfanyl groups are well-known for their ability to participate in hydrogen bonding and metal coordination, making them valuable in the design of molecular recognition systems. Additionally, the presence of an acetic acid moiety at one end of the molecule suggests potential for further derivatization and functionalization.

Recent studies have highlighted the importance of benzoimidazole derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzo[4,5]imidazo[2,1-c][1,2,4]triazole core found in (9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid is particularly intriguing due to its ability to mimic natural product scaffolds that are known to be biologically active.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The construction of the benzo[4,5]imidazo[2,1-c][1,2,4]triazole ring system is particularly challenging due to its complex geometry. However, advances in synthetic methodologies have made it possible to access such structures with increasing efficiency. For instance, transition-metal-catalyzed cross-coupling reactions have proven to be invaluable tools in the construction of heterocyclic frameworks.

In addition to its structural complexity, (9-Methyl-9H-benzo[4,5]imidazo[2,1-c][1,2,